Lithium;6,7-dihydro-5H-pyrrolo[1,2-c]imidazole-3-carboxylate

• IUPAC Name: lithium;6,7-dihydro-5H-pyrrolo[1,2-c]imidazole-3-carboxylate
• InChI: InChI=1S/C7H8N2O2.Li/c10-7(11)6-8-4-5-2-1-3-9(5)6;/h4H,1-3H2,(H,10,11);/q;+1/p-1
• InChI Key: KUVXKTDYINLLSA-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1CC2=CN=C(N2C1)C(=O)[O-]
• Molecular Formula: C7H7LiN2O2
• Molecular Weight: 158.1 g/mol
• CAS RN: 2243507-17-5

Description

“Lithium;6,7-dihydro-5H-pyrrolo[1,2-c]imidazole-3-carboxylate” is a compound that belongs to the family of pyrroloimidazoles. The crystal structure of a similar compound, 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole, has been studied and it was found that the molecule adopts an envelope conformation of the pyrrolidine ring. This fused ring system provides protection of the -C atom (attached to the non-bridging N atom of the imidazole ring), which provides stability that is of interest with respect to electrochemical properties as electrolytes for fuel cells and batteries, and electrodeposition.

Synthesis Analysis

The synthesis of 6,7-dihydro-5H-pyrrolo[1,2-c]imidazoles can be achieved starting from readily available aminocarbonyl compounds using the Marckwald reaction. This two-step procedure affords the product in high yield and can be used for the preparation of bulk quantities.

Molecular Structure Analysis

The molecular structure of 6,7-dihydro-5H-pyrrolo[1,2-c]imidazole derivatives is characterized by a pyrrole ring fused to an imidazole ring. The molecule adopts an envelope conformation of the pyrrolidine ring, which might help for the relief torsion tension.

Chemical Reactions Analysis

Nitration of 6-substituted 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles was used to synthesize the corresponding 3-nitro derivatives. 6-Substituted 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles are highly selectively nitrated to the 2-position.

Scientific Research Applications

Electrochemical Properties

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Ionic Liquids

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Carbon Dioxide Capture

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Fuel Cells

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Nanoparticle Stabilization

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Necroptosis Inhibitors

. While this is not the exact compound you asked about, it is a similar compound and suggests potential applications in this area.

Future Directions

Research on pyrroloimidazoles has been ongoing since the 1960s. Advances in the chemistry of pyrroloimidazoles were first summarized in a 1995 review. Research over the next two decades, which relate to synthetic methods, chemical transformations, and biological activity, was partially summarized in concise reviews in 2008 and 2022. Therefore, it is reasonable to expect that future research will continue to explore the synthesis methods, use in organic synthesis, and medical and biological studies of hydrogenated pyrrolo[1,2-a]imidazoles.